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Compound of Interest

Compound Name: 1,1-Dichloro-2,2-dimethylpropane

Cat. No.: B13094440 Get Quote

An In-depth Technical Guide to 1,1-Dichloro-2,2-
dimethylpropane
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties, a proposed synthesis protocol, and safety information for 1,1-dichloro-2,2-
dimethylpropane. This document is intended to serve as a valuable resource for professionals

in chemical research and development.

Chemical Identity and Physical Properties
1,1-Dichloro-2,2-dimethylpropane, also known as neopentyl dichloride, is a halogenated

alkane. Its core chemical and physical properties are summarized below.

Table 1: Chemical Identity of 1,1-Dichloro-2,2-dimethylpropane
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Identifier Value

Chemical Name 1,1-Dichloro-2,2-dimethylpropane

Synonyms Neopentyl dichloride

Molecular Formula C₅H₁₀Cl₂[1]

Molecular Weight 141.039 g/mol [1]

CAS Number 29559-54-4[1][2]

Table 2: Physical Properties of 1,1-Dichloro-2,2-dimethylpropane

Property Value

Physical State Liquid (predicted)

Boiling Point 126.8 °C (Predicted)

Melting Point -34.7 °C (Predicted)

Density 1.0±0.1 g/cm³ (Predicted)

Flash Point 25.3 °C (Predicted)

Chemical Structure:

Caption: Chemical structure of 1,1-Dichloro-2,2-dimethylpropane.

Proposed Synthesis Protocol
A specific, detailed experimental protocol for the synthesis of 1,1-dichloro-2,2-
dimethylpropane is not readily available in the peer-reviewed literature. However, a plausible

and effective route is the reaction of pinacolone (3,3-dimethyl-2-butanone) with a chlorinating

agent such as phosphorus pentachloride (PCl₅). This is a general and well-established method

for the conversion of ketones to geminal dichlorides.

Reaction:

(CH₃)₃C(C=O)CH₃ + PCl₅ → (CH₃)₃C(CCl₂)CH₃ + POCl₃
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Experimental Methodology
Materials:

Pinacolone (3,3-dimethyl-2-butanone)

Phosphorus pentachloride (PCl₅)

Anhydrous diethyl ether

Saturated sodium bicarbonate solution

Brine (saturated sodium chloride solution)

Anhydrous magnesium sulfate

Round-bottom flask

Reflux condenser

Dropping funnel

Magnetic stirrer

Heating mantle

Separatory funnel

Rotary evaporator

Distillation apparatus

Procedure:

Reaction Setup: In a fume hood, equip a dry 250 mL three-necked round-bottom flask with a

magnetic stirrer, a reflux condenser, and a dropping funnel. Ensure all glassware is

thoroughly dried to prevent the decomposition of phosphorus pentachloride.
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Reagent Addition: Charge the flask with phosphorus pentachloride (1.1 molar equivalents).

Slowly add a solution of pinacolone (1.0 molar equivalent) in anhydrous diethyl ether via the

dropping funnel with gentle stirring. The reaction is exothermic, and the addition rate should

be controlled to maintain a gentle reflux.

Reaction: After the addition is complete, heat the mixture to a gentle reflux using a heating

mantle and maintain for 2-3 hours, or until the reaction is complete (monitored by TLC or

GC).

Workup: Cool the reaction mixture to room temperature and then carefully pour it over

crushed ice. This will hydrolyze the excess phosphorus pentachloride and the phosphorus

oxychloride byproduct.

Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Wash the

organic layer sequentially with cold water, saturated sodium bicarbonate solution (to

neutralize any remaining acid), and finally with brine.

Drying and Solvent Removal: Dry the organic layer over anhydrous magnesium sulfate. Filter

off the drying agent and remove the diethyl ether using a rotary evaporator.

Purification: The crude 1,1-dichloro-2,2-dimethylpropane can be purified by fractional

distillation under reduced pressure.

Reaction Workup and Purification

Reaction Setup Reagent Addition Reaction Workup Extraction Drying and Solvent Removal Purification

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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